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Compound of Interest

Compound Name:
5-Cyclopropylisoxazole-3-

carboxylic acid

Cat. No.: B1349168 Get Quote

In-Depth Technical Guide: 5-
Cyclopropylisoxazole-3-carboxylic acid
This technical guide provides an in-depth overview of the chemical properties of 5-
Cyclopropylisoxazole-3-carboxylic acid, tailored for researchers, scientists, and

professionals in the field of drug development.

Core Chemical Data
The fundamental properties of 5-Cyclopropylisoxazole-3-carboxylic acid are summarized in

the table below, providing a clear reference for its molecular composition and weight.

Property Value

Molecular Formula C7H7NO3[1]

Molecular Weight 153.14 g/mol [1]

Physicochemical Properties
5-Cyclopropylisoxazole-3-carboxylic acid is typically found as an off-white to light brown

solid.[2] It has a melting point range of 96-100 °C.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1349168?utm_src=pdf-interest
https://www.benchchem.com/product/b1349168?utm_src=pdf-body
https://www.benchchem.com/product/b1349168?utm_src=pdf-body
https://www.benchchem.com/product/b1349168?utm_src=pdf-body
https://matrix.staging.1int.co.uk/product/buy-5-cyclopropyl-isoxazole-3-carboxylic-acid
https://matrix.staging.1int.co.uk/product/buy-5-cyclopropyl-isoxazole-3-carboxylic-acid
https://www.benchchem.com/product/b1349168?utm_src=pdf-body
https://www.chemicalbook.com/Manufacturers-india/5-cyclopropylisoxazole-3-carboxylic-aci.htm
https://www.chemicalbook.com/Manufacturers-india/5-cyclopropylisoxazole-3-carboxylic-aci.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Core Properties
The following diagram illustrates the relationship between the compound's name, its empirical

formula, and its molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Experimental Protocols
While specific, detailed experimental protocols for various applications of 5-
Cyclopropylisoxazole-3-carboxylic acid are proprietary and context-dependent, the general

synthetic routes are available in the chemical literature. The synthesis of isoxazole derivatives

often involves the cycloaddition of a nitrile oxide with an alkyne or alkene. For 5-substituted-

isoxazole-3-carboxylic acids, a common method involves the reaction of a substituted

hydroxylamine with an α,β-unsaturated carbonyl compound, followed by oxidation.

A plausible synthetic approach for 5-Cyclopropylisoxazole-3-carboxylic acid would involve

the following conceptual steps:

Formation of a Cyclopropyl-substituted Building Block: Preparation of a suitable cyclopropyl-

containing precursor, such as a cyclopropyl alkyne or a β-ketoester bearing a cyclopropyl

group.
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Isoxazole Ring Formation: Reaction of the cyclopropyl precursor with a reagent that provides

the isoxazole core. A common method is the [3+2] cycloaddition of a nitrile oxide (generated

in situ from an oxime) with an appropriately substituted alkyne.

Carboxylic Acid Moiety Introduction/Modification: The carboxylic acid group at the 3-position

can be introduced at various stages of the synthesis. For instance, it could be present on

one of the starting materials or generated from a precursor functional group (e.g., hydrolysis

of an ester or nitrile) in the final steps of the synthesis.

Purification: The final product would be purified using standard laboratory techniques such

as recrystallization or column chromatography to achieve the desired purity.

It is important to note that the specific reagents, reaction conditions (temperature, solvent,

reaction time), and purification methods would need to be optimized for each specific

synthesis. Researchers should consult relevant synthetic chemistry literature for detailed

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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